Cas no 2176201-44-6 (6-(4-methoxybenzoyl)-5H,6H,7H-pyrrolo3,4-bpyridine)

• Product Name: 6-(4-methoxybenzoyl)-5H,6H,7H-pyrrolo3,4-bpyridine
• CAS No: 2176201-44-6
• MF: C₁₅H₁₄N₂O₂
• MW: 254.283863544464
• CID: 6402671
• PubChem ID: 121190858
• Update Time: 2025-06-09

6-(4-methoxybenzoyl)-5H,6H,7H-pyrrolo3,4-bpyridine Chemical and Physical Properties

Names and Identifiers

• 6-(4-methoxybenzoyl)-5H,6H,7H-pyrrolo3,4-bpyridine
• (4-methoxyphenyl)(5H-pyrrolo[3,4-b]pyridin-6(7H)-yl)methanone
• 2176201-44-6
• AKOS032749177
• F6555-6160
• 6-(4-methoxybenzoyl)-5H,6H,7H-pyrrolo[3,4-b]pyridine
• 5,7-dihydropyrrolo[3,4-b]pyridin-6-yl-(4-methoxyphenyl)methanone

• Inchi： 1S/C15H14N2O2/c1-19-13-6-4-11(5-7-13)15(18)17-9-12-3-2-8-16-14(12)10-17/h2-8H,9-10H2,1H3
• InChI Key： DVFWEAVWAHZFDS-UHFFFAOYSA-N
• SMILES： O=C(C1C=CC(=CC=1)OC)N1CC2C(=CC=CN=2)C1

Computed Properties

• Exact Mass: 254.105527694g/mol
• Monoisotopic Mass: 254.105527694g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 19
• Rotatable Bond Count: 2
• Complexity: 326
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 42.4Ų

Additional information on 6-(4-methoxybenzoyl)-5H,6H,7H-pyrrolo3,4-bpyridine

Introduction to 6-(4-methoxybenzoyl)-5H,6H,7H-pyrrolo[3,4-bpyridine] (CAS No. 2176201-44-6)

The compound 6-(4-methoxybenzoyl)-5H,6H,7H-pyrrolo[3,4-bpyridine], identified by its CAS number 2176201-44-6, represents a significant advancement in the field of pharmaceutical chemistry and medicinal biology. This heterocyclic molecule has garnered considerable attention due to its unique structural framework and promising biological activities. The pyrrolo[3,4-bpyridine] scaffold is a privileged structure in drug discovery, known for its ability to interact with various biological targets, making it a valuable candidate for developing novel therapeutic agents.

The presence of the 4-methoxybenzoyl moiety in the molecule introduces additional functional groups that enhance its pharmacological properties. This substitution pattern is strategically designed to modulate the compound's solubility, bioavailability, and binding affinity to biological targets. The benzoyl group, in particular, has been extensively studied for its role in enhancing metabolic stability and improving pharmacokinetic profiles of drug candidates.

Recent studies have highlighted the potential of pyrrolo[3,4-bpyridine] derivatives as inhibitors of kinases and other enzymes involved in cancer progression. The benzoyl-substituted derivative of this scaffold has shown remarkable efficacy in preclinical models by interfering with critical signaling pathways that drive tumor growth and metastasis. The 4-methoxy group further fine-tunes the molecule's interaction with these targets, enhancing its specificity and reducing off-target effects.

In the realm of drug development, the synthesis and optimization of 6-(4-methoxybenzoyl)-5H,6H,7H-pyrrolo[3,4-bpyridine] have been a focus of academic and industrial research. Advanced synthetic methodologies have been employed to achieve high yields and purity levels, ensuring that the compound meets stringent pharmaceutical standards. The use of modern techniques such as transition metal-catalyzed cross-coupling reactions has facilitated the introduction of complex functional groups while maintaining structural integrity.

The biological activity of this compound has been extensively evaluated in vitro and in vivo. Preliminary results indicate that it exhibits potent inhibitory effects on several key enzymes implicated in inflammation and oxidative stress. These findings are particularly relevant given the increasing recognition of these pathways in chronic diseases such as neurodegenerative disorders and cardiovascular diseases. The compound's ability to modulate these pathways suggests its potential as a therapeutic agent for conditions characterized by abnormal inflammatory responses.

Moreover, the structural features of 6-(4-methoxybenzoyl)-5H,6H,7H-pyrrolo[3,4-bpyridine] make it an attractive scaffold for further derivatization. Researchers have explored various strategies to modify additional functional groups while retaining the core heterocyclic structure. These modifications aim to improve pharmacological properties such as bioavailability, tissue distribution, and metabolic stability. The flexibility offered by this scaffold allows for the creation of a diverse library of compounds with tailored biological activities.

The pharmacokinetic profile of CAS No. 2176201-44-6 has been carefully characterized using non-invasive imaging techniques and biomarker analysis. These studies have provided valuable insights into how the compound is absorbed, distributed, metabolized, and excreted by the body. Understanding these processes is crucial for optimizing dosing regimens and minimizing potential side effects. The favorable pharmacokinetic properties observed thus far make this compound a promising candidate for clinical translation.

In conclusion,6-(4-methoxybenzoyl)-5H,6H,7H-pyrrolo[3,4-bpyridine] represents a significant advancement in medicinal chemistry with broad therapeutic implications. Its unique structural features and promising biological activities position it as a valuable tool for further research into novel therapeutic agents. As research continues to uncover new applications for this compound,CAS No. 2176201-44-6 is poised to play a pivotal role in addressing some of the most pressing challenges in human health.